Cas no 1040712-08-0 (5-(furan-2-yl)-1-methyl-1H,2H,3H,4H,5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidine-2,4,7-trione)

• Product name: 5-(furan-2-yl)-1-methyl-1H,2H,3H,4H,5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidine-2,4,7-trione
• CAS No: 1040712-08-0
• MF: C₁₁H₁₀N₄O₄
• MW: 262.22150182724
• CID: 6430642

5-(furan-2-yl)-1-methyl-1H,2H,3H,4H,5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidine-2,4,7-trione Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1-methyl-1H,2H,3H,4H,5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidine-2,4,7-trione
• 5-(furan-2-yl)-1-methyl-6,8-dihydro-5H-pyrimido[4,5-d]pyrimidine-2,4,7-trione
• Pyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,6H)-trione, 5-(2-furanyl)-5,8-dihydro-1-methyl-

• Inchi： 1S/C11H10N4O4/c1-15-8-6(9(16)14-11(15)18)7(12-10(17)13-8)5-3-2-4-19-5/h2-4,7H,1H3,(H2,12,13,17)(H,14,16,18)
• InChI Key： LTSGRPPFWVUQGT-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C2C(C3=CC=CO3)NC(=O)NC=2N1C

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 7.75±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-(furan-2-yl)-1-methyl-1H,2H,3H,4H,5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidine-2,4,7-trione

5-(Furan-2-yl)-1-methyl-1H,2H,3H,4H,5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidine-2,4,7-trione: A Comprehensive Overview

The compound with CAS No 1040712-08-0 is a highly specialized organic molecule known as 5-(furan-2-yl)-1-methyl-1H,2H,3H,4H,5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidine-2,4,7-trione. This molecule belongs to the class of heterocyclic compounds and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields such as pharmaceuticals and materials science.

The structure of this compound is characterized by a [1,3]diazino[4,5-d]pyrimidine ring system fused with a furan moiety at the 5-position and a methyl group at the 1-position. The presence of the furan ring introduces aromaticity and enhances the molecule's stability and reactivity. The trione functionality further adds to its complexity and potential for functionalization in synthetic chemistry.

Recent studies have highlighted the importance of this compound in drug discovery. Researchers have explored its potential as a scaffold for developing new therapeutic agents targeting various diseases such as cancer and neurodegenerative disorders. The unique combination of heteroatoms in its structure provides opportunities for modulating pharmacokinetic properties such as solubility and bioavailability.

In addition to its pharmaceutical applications this compound has also been investigated for its role in materials science. Its rigid structure and conjugated system make it a promising candidate for use in organic electronics such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound which has further facilitated its exploration in these emerging fields.

The synthesis of 5-(furan-2-yl)-1-methyl-1H etc involves a multi-step process that typically includes cyclization reactions followed by functional group transformations. Researchers have developed innovative strategies to optimize the yield and purity of this compound which are critical for its application in high-tech industries.

Moreover computational studies have provided valuable insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits favorable electronic characteristics such as high electron mobility which is essential for applications in organic electronics.

In conclusion 5-(furan-2-yl)-1-methyl etc represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure combined with recent advancements in synthesis and characterization techniques positions it as a key molecule in contemporary chemical research.